4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-1-(thiophene-2-carbonyl)piperidine

• IUPAC Name: [4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)piperidin-1-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C15H17N3O2S/c19-15(12-2-1-9-21-12)18-7-5-11(6-8-18)14-16-13(17-20-14)10-3-4-10/h1-2,9-11H,3-8H2
• InChI Key: XOABCHHIKCQGPP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NOC(=N2)C3CCN(CC3)C(=O)C4=CC=CS4
• Molecular Formula: C15H17N3O2S
• Molecular Weight: 303.4 g/mol
• CAS No.: 2548990-99-2

Description

4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-1-(thiophene-2-carbonyl)piperidine (abbreviated as 4-COP) is a novel piperidine derivative that has been investigated for its potential applications in the fields of chemistry, biochemistry, and pharmacology. 4-COP has been found to display a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties. It has also been studied for its potential use in the treatment of various diseases, such as cancer and HIV/AIDS.

Scientific Research Applications

4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-1-(thiophene-2-carbonyl)piperidine has been investigated for its potential use in a variety of scientific research applications. It has been studied for its ability to inhibit the growth of cancer cells in vitro, as well as its potential to inhibit the replication of HIV-1. In addition, this compound has been studied for its anti-inflammatory and anti-tumor activities in animal models. Furthermore, it has been investigated for its ability to modulate the activity of various enzymes, including cytochrome P450s and monoamine oxidases.

Mechanism of Action

The mechanism of action of 4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-1-(thiophene-2-carbonyl)piperidine is not yet fully understood. However, it is believed to act through the inhibition of cytochrome P450s and monoamine oxidases, which are involved in the metabolism of drugs and other compounds. Additionally, this compound has been found to interact with various receptors, including the serotonin, dopamine, and histamine receptors.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro, as well as to have anti-inflammatory and anti-tumor activities in animal models. Additionally, this compound has been found to modulate the activity of various enzymes, including cytochrome P450s and monoamine oxidases. Furthermore, it has been found to interact with various receptors, including the serotonin, dopamine, and histamine receptors.

Advantages and Limitations for Lab Experiments

The use of 4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-1-(thiophene-2-carbonyl)piperidine in laboratory experiments has several advantages and limitations. One of the main advantages of using this compound is that it is a relatively inexpensive compound, making it a viable option for laboratory research. Additionally, this compound has been found to display a wide range of biological activities, making it a useful tool for scientists studying various biological processes. However, there are also some limitations to using this compound in laboratory experiments. For example, the synthesis of this compound is a multi-step process and the overall yield of the synthesis is relatively low. Additionally, the mechanism of action of this compound is not yet fully understood, making it difficult to predict the effects of the compound in various biological systems.

Future Directions

Given the potential of 4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-1-(thiophene-2-carbonyl)piperidine as a research tool, there are several future directions that could be explored. For example, further research could be conducted to better understand the mechanism of action of this compound. Additionally, studies could be conducted to investigate the potential of this compound as a therapeutic agent for the treatment of various diseases, such as cancer and HIV/AIDS. Furthermore, research could be conducted to explore the potential applications of this compound in other areas, such as drug delivery and diagnostics. Finally, further research could be conducted to optimize the synthesis of this compound, in order to increase the overall yield and reduce the cost of production.

Synthesis Methods

4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-1-(thiophene-2-carbonyl)piperidine can be synthesized via a multi-step process involving the condensation of 3-cyclopropyl-1,2,4-oxadiazol-5-yl chloride with thiophene-2-carbonyl piperidine in the presence of triethylamine. The reaction is then followed by the addition of acetic acid and the subsequent deprotection of the piperidine ring. The overall yield of the synthesis is approximately 50%.